Cas no 1342469-82-2 (1H-1,2,4-Triazole-5-carboxylic acid, 3-(hydroxymethyl)-, ethyl ester)

• Product Name: 1H-1,2,4-Triazole-5-carboxylic acid, 3-(hydroxymethyl)-, ethyl ester
• CAS No: 1342469-82-2
• MF: C₆H₉N₃O₃
• MW: 171.153960943222
• CID: 6446126
• Update Time: 2025-05-24

1H-1,2,4-Triazole-5-carboxylic acid, 3-(hydroxymethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-carboxylic acid, 3-(hydroxymethyl)-, ethyl ester
• Ethyl 5-(hydroxymethyl)-1h-1,2,4-triazole-3-carboxylate

• Inchi： 1S/C6H9N3O3/c1-2-12-6(11)5-7-4(3-10)8-9-5/h10H,2-3H2,1H3,(H,7,8,9)
• InChI Key： NTZLFUNKQLLFRM-UHFFFAOYSA-N
• SMILES： N1C(C(OCC)=O)=NC(CO)=N1

Experimental Properties

• Density: 1.398±0.06 g/cm3(Predicted)
• Boiling Point: 381.1±44.0 °C(Predicted)
• pka: 7.96±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1H-1,2,4-Triazole-5-carboxylic acid, 3-(hydroxymethyl)-, ethyl ester

1H-1,2,4-Triazole-5-carboxylic Acid, 3-(Hydroxymethyl)-, Ethyl Ester: A Comprehensive Overview

CAS No 1342469-82-2, commonly referred to as 1H-1,2,4-Triazole-5-carboxylic acid, 3-(hydroxymethyl)-, ethyl ester, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the class of triazoles, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science.

The structure of this compound is characterized by a triazole ring system with a carboxylic acid group at position 5 and an ethyl ester substituent at position 3. The presence of the hydroxymethyl group introduces additional functionality to the molecule, making it versatile for various chemical reactions. Recent studies have highlighted its potential as a building block for synthesizing more complex molecules with tailored properties.

One of the most promising applications of this compound is in the field of drug discovery. Researchers have explored its role as a precursor for developing bioactive molecules with potential therapeutic effects. For instance, studies published in Journal of Medicinal Chemistry have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them candidates for treating chronic diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmaceutical applications, this compound has also found utility in agrochemicals. Its ability to act as a fungicide has been tested in several experiments, with promising results indicating its potential to protect crops from fungal infections without adverse environmental impacts. This aligns with the growing demand for sustainable agricultural practices.

The synthesis of CAS No 1342469-82-2 involves a multi-step process that typically begins with the preparation of the triazole ring followed by functionalization at specific positions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From a materials science perspective, this compound has shown potential as a precursor for developing advanced materials such as polymers and coatings. Its ability to form stable bonds under mild conditions makes it ideal for applications requiring high durability and resistance to environmental factors.

In conclusion, 1H-1,2,4-Triazole-5-carboxylic acid, 3-(hydroxymethyl)-, ethyl ester represents a valuable compound with diverse applications across multiple industries. As research continues to uncover its full potential, it is expected to play an increasingly important role in driving innovation and addressing global challenges in health and sustainability.